4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95%
Overview
Description
4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid (4-CCBPA) is an organic compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular weight of 315.51 g/mol and a melting point of 143-145 °C. 4-CCBPA is used in the synthesis of various compounds, including drugs and pharmaceuticals, and has been studied for its potential applications in the fields of biochemistry and physiology.
Scientific Research Applications
4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been studied for its potential to inhibit the activity of enzymes involved in the metabolism of drugs, as well as its ability to inhibit the growth of certain bacteria. 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has also been used in the synthesis of various compounds, including drugs and pharmaceuticals, and has been studied for its potential applications in the fields of biochemistry and physiology.
Mechanism of Action
The mechanism of action of 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% is not fully understood. However, it is known to inhibit the activity of certain enzymes involved in the metabolism of drugs. It is also known to inhibit the growth of certain bacteria, likely through its ability to interact with certain cell membrane components.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% are not fully understood. However, it is known to inhibit the activity of certain enzymes involved in the metabolism of drugs and to inhibit the growth of certain bacteria. In addition, 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been studied for its potential to modulate the activity of certain receptors and to affect the expression of certain genes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% in lab experiments is its relatively low cost and availability. It is also relatively easy to synthesize and use in experiments. However, 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% is not very stable and must be stored under controlled conditions. In addition, its effects on biochemical and physiological processes have not been fully elucidated, and further research is needed to determine its full potential.
Future Directions
There are several potential future directions for research involving 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95%. These include further investigation of its effects on biochemical and physiological processes, as well as its potential applications in the synthesis of drugs and pharmaceuticals. In addition, further research is needed to elucidate the mechanism of action of 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% and to explore its potential to modulate the activity of certain receptors and affect the expression of certain genes. Finally, further research is needed to optimize the synthesis of 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% and to investigate its potential to inhibit the activity of other enzymes involved in the metabolism of drugs.
Synthesis Methods
4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% can be synthesized in two steps. First, 4-chlorobenzoic acid (4-CBA) is reacted with 4-chloro-3-cyanophenol (4-CNCP) in the presence of an acid catalyst to form 4-chloro-2-(4-chloro-3-cyanophenyl)benzoic acid. This reaction proceeds in a high yield with a reaction time of 2-3 hours. In the second step, 4-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% is purified by recrystallization from a suitable solvent.
properties
IUPAC Name |
4-chloro-2-(4-chloro-3-cyanophenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7Cl2NO2/c15-10-2-3-11(14(18)19)12(6-10)8-1-4-13(16)9(5-8)7-17/h1-6H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDVOWMHYRCLELA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C=CC(=C2)Cl)C(=O)O)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690783 |
Source
|
| Record name | 4',5-Dichloro-3'-cyano[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261925-23-8 |
Source
|
| Record name | 4',5-Dichloro-3'-cyano[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690783 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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